Cas no 73806-04-9 (3-(dodecylcarbamoyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid)

• Product Name: 3-(dodecylcarbamoyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
• CAS No: 73806-04-9
• MF: C₂₀H₃₅NO₄
• MW: 353.496206521988
• CID: 1763286
• PubChem ID: 3056555
• Update Time: 2025-04-21

3-(dodecylcarbamoyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(dodecylcarbamoyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
• 2-(dodecylcarbamoyl)-7-oxabicyclo[2.2.1]heptane-3-carboxylic acid
• 3-Dodecylcarbamoyl-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
• 7-Oxabicyclo(2.2.1)heptane-2-carboxylic acid, 3-(dodecylcarbamoyl)-
• N-Dodecyl-3,6-endoxohexahydro-phthalamic acid
• 3-[(Dodecylimino)(hydroxy)methyl]-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
• 3-(Dodecylcarbamoyl)-7-oxabicyclo(2.2.1)heptane-2-carboxylic acid
• DTXSID10994800
• SCHEMBL3493746
• 73806-04-9

• Inchi： 1S/C20H35NO4/c1-2-3-4-5-6-7-8-9-10-11-14-21-19(22)17-15-12-13-16(25-15)18(17)20(23)24/h15-18H,2-14H2,1H3,(H,21,22)(H,23,24)
• InChI Key： AQAASXAXUUOAFW-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C(NCCCCCCCCCCCC)=O)C2C(=O)O

Computed Properties

• Exact Mass: 353.257
• Monoisotopic Mass: 353.257
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 13
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 552.6°C at 760 mmHg
• Flash Point: 288°C
• Refractive Index: 1.5